Cas no 2877657-42-4 ([(4-bromothiophen-2-yl)methyl]({[2-(pyrrolidin-1-yl)pyridin-3-yl]methyl})amine)

[(4-Bromothiophen-2-yl)methyl]({[2-(pyrrolidin-1-yl)pyridin-3-yl]methyl})amine is a heterocyclic amine derivative featuring a 4-bromothiophene and a 2-(pyrrolidin-1-yl)pyridine moiety. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate for the synthesis of pharmacologically active molecules. The presence of both bromothiophene and pyrrolidinylpyridine groups enhances its utility in cross-coupling reactions and as a scaffold for designing receptor-targeting ligands. Its structural complexity allows for further functionalization, making it valuable in the development of novel therapeutic agents. The compound is typically handled under controlled conditions due to its reactive functional groups.

[(4-bromothiophen-2-yl)methyl]({[2-(pyrrolidin-1-yl)pyridin-3-yl]methyl})amine structure

2877657-42-4 structure

Product Name:[(4-bromothiophen-2-yl)methyl]({[2-(pyrrolidin-1-yl)pyridin-3-yl]methyl})amine

CAS No:2877657-42-4

MF:C₁₅H₁₈BrN₃S

MW:352.292520999908

CID:5308056

PubChem ID:165432053

Update Time:2025-05-27

[(4-bromothiophen-2-yl)methyl]({[2-(pyrrolidin-1-yl)pyridin-3-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

- 2877657-42-4
- F6837-1700
- [(4-bromothiophen-2-yl)methyl]({[2-(pyrrolidin-1-yl)pyridin-3-yl]methyl})amine
- AKOS040888009
- N-[(4-Bromo-2-thienyl)methyl]-2-(1-pyrrolidinyl)-3-pyridinemethanamine
- Inchi： 1S/C15H18BrN3S/c16-13-8-14(20-11-13)10-17-9-12-4-3-5-18-15(12)19-6-1-2-7-19/h3-5,8,11,17H,1-2,6-7,9-10H2
- InChI Key： IHDSHLBKIJWYIF-UHFFFAOYSA-N
- SMILES： C1(N2CCCC2)=NC=CC=C1CNCC1SC=C(Br)C=1

Computed Properties

Exact Mass: 351.04048g/mol
Monoisotopic Mass: 351.04048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 56.4Å²

Experimental Properties

Density: 1.436±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 481.6±45.0 °C(Predicted)
pka: 6.84±0.29(Predicted)

[(4-bromothiophen-2-yl)methyl]({[2-(pyrrolidin-1-yl)pyridin-3-yl]methyl})amine Pricemore >>

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